Cas no 1890250-19-7 (5-fluoro AMB metabolite 7 (CRM))

• Product Name: 5-fluoro AMB metabolite 7 (CRM)
• CAS No: 1890250-19-7
• MF: C₁₈H₂₄FN₃O₃
• MW: 349.399868011475
• CID: 5543878
• Update Time: 2025-08-02

5-fluoro AMB metabolite 7 (CRM) Chemical and Physical Properties

Names and Identifiers

• 5-fluoro AMB metabolite 7 (CRM)

• Inchi： 1S/C18H24FN3O3/c1-12(2)15(18(24)25)20-17(23)16-13-8-4-5-9-14(13)22(21-16)11-7-3-6-10-19/h4-5,8-9,12,15H,3,6-7,10-11H2,1-2H3,(H,20,23)(H,24,25)/t15-/m0/s1
• InChI Key： FGTPKIQXNMGJLF-HNNXBMFYSA-N
• SMILES： C1C=CC=C2N(CCCCCF)N=C(C(N[C@H](C(=O)O)C(C)C)=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-fluoro AMB metabolite 7 (CRM)

Introduction to 5-Fluoro AMB Metabolite 7 (CRM) (CAS No. 1890250-19-7)

5-Fluoro AMB Metabolite 7 (CRM), with the Chemical Abstracts Service (CAS) number 1890250-19-7, is a significant compound in the field of medicinal chemistry and pharmacology. This metabolite is derived from the synthetic cannabinoid 5-fluoro AMB and has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. This article aims to provide a comprehensive overview of 5-Fluoro AMB Metabolite 7 (CRM), including its chemical structure, biological activity, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 5-Fluoro AMB Metabolite 7 (CRM) is characterized by a fluoro-substituted indole ring, which is a common feature in many synthetic cannabinoids. The presence of the fluoro group at the 5-position of the indole ring significantly influences the compound's pharmacological profile, enhancing its binding affinity to cannabinoid receptors. The synthesis of this metabolite involves a series of well-defined chemical reactions, starting from readily available precursors. Recent advancements in synthetic methodologies have made it possible to produce 5-Fluoro AMB Metabolite 7 (CRM) with high purity and yield, facilitating its use in various research applications.

Biological Activity and Mechanism of Action

5-Fluoro AMB Metabolite 7 (CRM) exhibits potent agonist activity at both CB1 and CB2 cannabinoid receptors, which are key targets in the endocannabinoid system. Studies have shown that this metabolite has a higher affinity for CB1 receptors compared to CB2 receptors, suggesting that it may have a more pronounced effect on central nervous system (CNS) functions. The mechanism of action of 5-Fluoro AMB Metabolite 7 (CRM) involves the activation of G protein-coupled receptors, leading to downstream signaling cascades that modulate various physiological processes, including pain perception, mood regulation, and immune responses.

Pharmacokinetics and Metabolism

The pharmacokinetic properties of 5-Fluoro AMB Metabolite 7 (CRM) have been extensively studied to understand its behavior in biological systems. Upon administration, this metabolite is rapidly absorbed and distributed throughout the body. It undergoes extensive metabolism in the liver, primarily via cytochrome P450 enzymes, resulting in the formation of various metabolites. The half-life of 5-Fluoro AMB Metabolite 7 (CRM) is relatively short, which may influence its dosing regimens in therapeutic settings. Understanding these pharmacokinetic parameters is crucial for optimizing its use in preclinical and clinical studies.

Potential Therapeutic Applications

The unique pharmacological profile of 5-Fluoro AMB Metabolite 7 (CRM) has led to its exploration in various therapeutic areas. One promising application is in the management of chronic pain conditions. Preclinical studies have demonstrated that this metabolite can effectively reduce pain sensitivity without causing significant side effects. Additionally, there is growing interest in its potential as an anti-inflammatory agent, particularly in autoimmune disorders where cannabinoid receptor modulation can help reduce inflammation and tissue damage.

Clinical Trials and Safety Profile

To date, several clinical trials have been conducted to evaluate the safety and efficacy of 5-Fluoro AMB Metabolite 7 (CRM). These trials have generally reported favorable safety profiles, with minimal adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully elucidate its long-term safety and potential interactions with other medications. The results from these trials provide valuable insights into the potential clinical utility of this compound and pave the way for further development.

Current Research Trends strong>

The field of cannabinoid research is rapidly evolving, with new discoveries continuously expanding our understanding of these compounds. Recent studies have focused on elucidating the molecular mechanisms underlying the effects of 5-Fluoro AMB Metabolite 7 (CRM) strong>. For instance, researchers are investigating how this metabolite interacts with other signaling pathways beyond the endocannabinoid system, such as those involving serotonin and dopamine receptors. These findings could lead to novel therapeutic strategies for treating a wide range of disorders.

< strong>FUTURE PERSPECTIVES strong> p > < p >The future prospects for5-Fluoro AMB Metabolite 7 (CRM) strong >are promising . Ongoing research efforts aim to optimize its pharmacological properties , enhance its therapeutic index , and explore new indications . Advances in drug delivery technologies may also improve its bioavailability and reduce side effects , making it a more viable option for clinical use . As our understanding of cannabinoid biology continues to grow , we can expect to see increased interest in developing compounds like5-Fluoro AMB Metabolite 7 (CRM) strong >for various medical applications . p > article > response >